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Compound of Interest

Compound Name: 1-Cyclobutylpiperazine

Cat. No.: B174313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 1-Cyclobutylpiperazine. Due to the limited availability of direct experimental data

for this specific compound, information from closely related analogs is included to provide a

broader context for its potential characteristics and handling.

Core Chemical Properties
Quantitative data for 1-Cyclobutylpiperazine is summarized in the table below. It is important

to note that while structural information is well-defined, most physical properties have not been

experimentally determined and are therefore not available in published literature.
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Property Value Source

Molecular Formula C₈H₁₆N₂ PubChem CID 4738602

Molecular Weight 140.23 g/mol PubChem CID 4738602

IUPAC Name 1-cyclobutylpiperazine PubChem CID 4738602

SMILES C1CC(C1)N2CCNCC2 PubChem CID 4738602

InChIKey
WJJKCJYVIICABH-

UHFFFAOYSA-N
PubChem CID 4738602

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

Chemical Structure
The chemical structure of 1-Cyclobutylpiperazine consists of a piperazine ring substituted at

one of the nitrogen atoms with a cyclobutyl group.

Piperazine + Cyclobutyl Halide
+ Base

Alkylation Reaction
(e.g., in Ethanol)

Aqueous Workup
(Extraction & Washing)

Purification
(e.g., Distillation or Chromatography) 1-Cyclobutylpiperazine

Sample Preparation Instrumental Analysis Data Processing

Sample containing
1-Cyclobutylpiperazine Solvent Extraction Derivatization (optional) GC or HPLC Separation Mass Spectrometry

(or other suitable detector)
Data Analysis

(Identification & Quantification)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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